4-[(Dimethylsulfamoyl)amino]-N-phenylbenzamide

• CAS RN: 90233-62-8
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 4-(dimethylsulfamoylamino)-N-phenylbenzamide
• InChI: InChI=1S/C15H17N3O3S/c1-18(2)22(20,21)17-14-10-8-12(9-11-14)15(19)16-13-6-4-3-5-7-13/h3-11,17H,1-2H3,(H,16,19)
• InChI Key: ZHJIQZOKHAPZRF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2

Description

4-[(Dimethylsulfamoyl)amino]-N-phenylbenzamide is a useful research compound. Its molecular formula is C15H17N3O3S and its molecular weight is 319.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.0 g of 4-aminobenzanilide 4 dissolved in 10 ml of dried pyridine is added 1.01 g of dimethylaminosulfonyl chloride 5 at room temperature, and the mixture is stirred over-night. The reaction mixture is poured into ice-water, acidified with 6N hydrochloric acid, and extracted with a mixture of methylene chloride-methanol. The organic layer is extracted again with 10% sodium hydroxide solution. The alkaline layer is acidified with 6N hydrochloric acid; the precipitate is collected by filtration and recrystallized from methanol to give 864 mg of 4-[(dimethylaminosulfonyl)amino]benzanilide 6 as crystals, m.p. 213°-215° C.